Cas no 1261538-66-2 (2-(Difluoromethoxy)-5-hydroxypyrazine)

• Product Name: 2-(Difluoromethoxy)-5-hydroxypyrazine
• CAS No: 1261538-66-2
• MF: C₅H₄F₂N₂O₂
• MW: 162.094267845154
• CID: 4823653
• Update Time: 2025-10-28

2-(Difluoromethoxy)-5-hydroxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-hydroxypyrazine

• Inchi： 1S/C5H4F2N2O2/c6-5(7)11-4-2-8-3(10)1-9-4/h1-2,5H,(H,8,10)
• InChI Key： GAQKDKYQKOFXPF-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(C=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 0.4
• Topological Polar Surface Area: 50.7

Additional information on 2-(Difluoromethoxy)-5-hydroxypyrazine

2-(Difluoromethoxy)-5-hydroxypyrazine (CAS No. 1261538-66-2): A Comprehensive Overview of Its Properties and Applications

In the realm of specialized chemical compounds, 2-(Difluoromethoxy)-5-hydroxypyrazine (CAS No. 1261538-66-2) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its difluoromethoxy and hydroxypyrazine moieties, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₅H₄F₂N₂O₂, reflects a balance of reactivity and stability, making it a versatile intermediate in synthetic chemistry.

The difluoromethoxy group in 2-(Difluoromethoxy)-5-hydroxypyrazine is particularly noteworthy. Fluorinated compounds are increasingly sought after in drug discovery due to their ability to enhance metabolic stability and bioavailability. This aligns with current trends in the pharmaceutical industry, where researchers are actively exploring fluorine-containing building blocks to develop next-generation therapeutics. Searches for "fluorinated pyrazine derivatives" and "bioactive heterocyclic compounds" have surged in recent years, underscoring the relevance of this compound.

From a synthetic perspective, 2-(Difluoromethoxy)-5-hydroxypyrazine offers intriguing possibilities. Its hydroxypyrazine core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial and anti-inflammatory activities. This has led to its inclusion in studies targeting kinase inhibitors and GPCR modulators, two hot topics in drug development forums. The compound’s CAS No. 1261538-66-2 is frequently queried in chemical databases, reflecting its utility as a reference material for patent applications and academic publications.

Beyond pharmaceuticals, 2-(Difluoromethoxy)-5-hydroxypyrazine has potential applications in agrochemicals. The difluoromethoxy moiety is known to improve the lipophilicity and membrane permeability of molecules, a trait highly valued in crop protection agents. With growing interest in sustainable pest control solutions, this compound could play a role in formulating environmentally friendly alternatives to traditional pesticides. Queries like "fluorinated agrochemical intermediates" and "pyrazine-based herbicides" highlight this emerging niche.

Analytical characterization of 2-(Difluoromethoxy)-5-hydroxypyrazine typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm its purity and structural integrity, critical for regulatory compliance and industrial use. The compound’s physicochemical properties—including solubility, melting point, and stability—are well-documented, making it a reliable choice for process chemistry. Researchers often search for "pyrazine derivative synthesis protocols" or "fluoromethoxy compound handling guidelines", emphasizing the need for detailed technical data.

In the context of green chemistry, 2-(Difluoromethoxy)-5-hydroxypyrazine presents both challenges and opportunities. While fluorination reactions can be energy-intensive, advances in catalytic fluorination and flow chemistry are mitigating these concerns. This aligns with the broader push toward sustainable chemical manufacturing, a topic dominating industry conferences and scientific literature. The compound’s optimized synthetic routes are a frequent subject of patent filings, particularly in regions with stringent environmental regulations.

Looking ahead, 2-(Difluoromethoxy)-5-hydroxypyrazine is poised to remain a compound of interest. Its dual functionality—combining a fluorinated ether with a heterocyclic alcohol—makes it a valuable tool for molecular design. Whether in the development of novel APIs or next-gen crop solutions, this molecule exemplifies the intersection of innovation and practicality. As search trends for "high-value chemical intermediates" and "fluorine in drug design" continue to rise, so too will the prominence of this versatile pyrazine derivative.